(2Z)-2-[(4-BUTOXYPHENYL)FORMAMIDO]-N-[2-(2-METHYL-1H-INDOL-3-YL)ETHYL]-3-(3-NITROPHENYL)PROP-2-ENAMIDE

• IUPAC Name: 4-butoxy-N-[(Z)-3-[2-(2-methyl-1H-indol-3-yl)ethylamino]-1-(3-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C31H32N4O5/c1-3-4-18-40-25-14-12-23(13-15-25)30(36)34-29(20-22-8-7-9-24(19-22)35(38)39)31(37)32-17-16-26-21(2)33-28-11-6-5-10-27(26)28/h5-15,19-20,33H,3-4,16-18H2,1-2H3,(H,32,37)(H,34,36)/b29-20-
• InChI Key: HDXUQCFMNSMOLE-BRPDVVIDSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)NCCC3=C(NC4=CC=CC=C43)C
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC(=CC=C2)[N+](=O)[O-])/C(=O)NCCC3=C(NC4=CC=CC=C43)C
• Molecular Formula: C31H32N4O5
• Molecular Weight: 540.6 g/mol

Description

(2Z)-2-[(4-BUTOXYPHENYL)FORMAMIDO]-N-[2-(2-METHYL-1H-INDOL-3-YL)ETHYL]-3-(3-NITROPHENYL)PROP-2-ENAMIDE is a complex organic compound that features a combination of functional groups, including an indole moiety, a nitrophenyl group, and a butoxy substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-[(4-BUTOXYPHENYL)FORMAMIDO]-N-[2-(2-METHYL-1H-INDOL-3-YL)ETHYL]-3-(3-NITROPHENYL)PROP-2-ENAMIDE typically involves multi-step organic reactions. One common approach is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base. The specific conditions, such as the choice of solvent, temperature, and reaction time, can vary depending on the desired yield and purity of the product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, the use of automated synthesis platforms could streamline the production process and reduce the need for manual intervention.

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[(4-BUTOXYPHENYL)FORMAMIDO]-N-[2-(2-METHYL-1H-INDOL-3-YL)ETHYL]-3-(3-NITROPHENYL)PROP-2-ENAMIDE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the butoxy or nitrophenyl groups, using reagents such as sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in dimethyl sulfoxide (DMSO).

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the indole moiety could lead to the formation of an indole-2,3-dione derivative, while reduction of the nitrophenyl group could yield an amino derivative.

Scientific Research Applications

(2Z)-2-[(4-BUTOXYPHENYL)FORMAMIDO]-N-[2-(2-METHYL-1H-INDOL-3-YL)ETHYL]-3-(3-NITROPHENYL)PROP-2-ENAMIDE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases, including cancer and inflammatory disorders.

Industry: Used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of (2Z)-2-[(4-BUTOXYPHENYL)FORMAMIDO]-N-[2-(2-METHYL-1H-INDOL-3-YL)ETHYL]-3-(3-NITROPHENYL)PROP-2-ENAMIDE involves its interaction with specific molecular targets. The indole moiety can bind to various receptors and enzymes, modulating their activity. The nitrophenyl group can participate in electron transfer reactions, influencing the compound’s overall reactivity. The butoxy substituent can affect the compound’s solubility and membrane permeability, impacting its bioavailability and distribution within biological systems.

Comparison with Similar Compounds

Similar Compounds

Indole-3-acetic acid: A plant hormone with a similar indole structure.

N-butyl-3-nitrobenzamide: Shares the nitrophenyl and amide groups.

2-methyl-1H-indole-3-carboxylic acid: Contains the indole moiety and a carboxyl group.

Uniqueness

(2Z)-2-[(4-BUTOXYPHENYL)FORMAMIDO]-N-[2-(2-METHYL-1H-INDOL-3-YL)ETHYL]-3-(3-NITROPHENYL)PROP-2-ENAMIDE is unique due to its combination of functional groups, which confer specific chemical and biological properties. The presence of the butoxy group enhances its solubility in organic solvents, while the indole and nitrophenyl groups contribute to its reactivity and potential biological activity.